Cas no 303985-55-9 (3,5-Dimethyl-4-(phenoxymethyl)isoxazole)

• Product Name: 3,5-Dimethyl-4-(phenoxymethyl)isoxazole
• CAS No: 303985-55-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD01314794
• CID: 3043020
• PubChem ID: 1471894
• Update Time: 2025-11-02

3,5-Dimethyl-4-(phenoxymethyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-(phenoxymethyl)isoxazole
• 11L-621S
• isoxazole, 3,5-dimethyl-4-(phenoxymethyl)-
• 303985-55-9
• MFCD01314794
• AKOS008913185
• CS-0333230
• ALBB-016335
• 3,5-dimethyl-4-(phenoxymethyl)-1,2-oxazole
• H31486

• MDL： MFCD01314794
• Inchi： 1S/C12H13NO2/c1-9-12(10(2)15-13-9)8-14-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChI Key： USUHCZGGIBTHLA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.3Ų

3,5-Dimethyl-4-(phenoxymethyl)isoxazole Security Information

• HazardClass：IRRITANT

Additional information on 3,5-Dimethyl-4-(phenoxymethyl)isoxazole

3,5-Dimethyl-4-(phenoxymethyl)isoxazole (CAS No. 303985-55-9): A Comprehensive Overview

3,5-Dimethyl-4-(phenoxymethyl)isoxazole (CAS No. 303985-55-9) is a specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the isoxazole family, which is known for its versatility in pharmaceuticals, agrochemicals, and material science. The presence of both methyl groups and a phenoxymethyl moiety in its structure enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The chemical formula of 3,5-Dimethyl-4-(phenoxymethyl)isoxazole is C12H13NO2, and its molecular weight is 203.24 g/mol. Its structure features a five-membered isoxazole ring with two methyl groups at positions 3 and 5, and a phenoxymethyl substituent at position 4. This arrangement contributes to its stability and solubility in organic solvents, which is crucial for its use in various chemical reactions. Researchers and industry professionals often search for "3,5-Dimethyl-4-(phenoxymethyl)isoxazole synthesis" or "CAS 303985-55-9 applications" to explore its potential further.

One of the most notable applications of 3,5-Dimethyl-4-(phenoxymethyl)isoxazole is in the field of pharmaceutical research. The compound's unique structure makes it a promising candidate for the development of new drugs, particularly in the areas of anti-inflammatory and antimicrobial agents. Recent studies have highlighted its potential as a building block for small molecule therapeutics, aligning with the growing demand for innovative treatments in the healthcare sector. Searches like "isoxazole derivatives in medicine" reflect the increasing interest in this area.

In addition to pharmaceuticals, 3,5-Dimethyl-4-(phenoxymethyl)isoxazole has found utility in agrochemical formulations. Its structural features allow it to act as a key intermediate in the synthesis of pesticides and herbicides. The agrochemical industry is constantly seeking novel compounds to address challenges such as pest resistance and environmental sustainability, making this compound a topic of interest for researchers exploring "green chemistry solutions" and "eco-friendly agrochemicals."

The compound's role in material science is another area of exploration. Its ability to participate in polymerization reactions and form stable complexes with metals has opened doors for its use in advanced materials. For instance, it can be incorporated into polymeric coatings or catalysts, which are essential for industries ranging from electronics to automotive. Queries such as "isoxazole-based materials" or "CAS 303985-55-9 in catalysis" are becoming more common in academic and industrial research databases.

From a market perspective, the demand for 3,5-Dimethyl-4-(phenoxymethyl)isoxazole is expected to grow steadily, driven by its diverse applications and the increasing focus on sustainable chemistry. Manufacturers and suppliers are investing in scalable synthesis methods to meet the needs of various sectors. Trends like "custom chemical synthesis" and "high-purity intermediates" highlight the commercial relevance of this compound.

In conclusion, 3,5-Dimethyl-4-(phenoxymethyl)isoxazole (CAS No. 303985-55-9) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and material science, make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing innovative chemical solutions for modern challenges.